Cas no 202475-65-8 (N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine)

• Product Name: N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine
• CAS No: 202475-65-8
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• MDL: MFCD08147508
• CID: 2097332
• PubChem ID: 7048595
• Update Time: 2025-10-30

N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine
• 4-Quinazolinamine, N-(3,4-dimethoxyphenyl)-6,7-dimethoxy-
• STL086045
• BDBM50290835
• N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazoline-4-amine
• (3,4-Dimethoxy-phenyl)-(6,7-dimethoxy-quinazolin-4-yl)-amine
• DTXSID80427574
• AKOS002350940
• AS-70320
• DS-017585
• 202475-65-8
• MFCD08147508
• F11480
• SCHEMBL5565137
• CHEMBL100714
• CS-0150578
• N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine

• MDL： MFCD08147508
• Inchi： 1S/C18H19N3O4/c1-22-14-6-5-11(7-15(14)23-2)21-18-12-8-16(24-3)17(25-4)9-13(12)19-10-20-18/h5-10H,1-4H3,(H,19,20,21)
• InChI Key： CCHZXKUIBPNVKD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(=NC=N2)NC1C=CC(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: 3.3

Additional information on N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine

N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine: A Comprehensive Overview

The compound N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine (CAS No. 202475-65-8) is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazolinamines, which are known for their diverse biological activities and structural versatility. The molecule features a quinazoline ring system with methoxy substituents at positions 6 and 7, as well as an N-substituent containing a 3,4-dimethoxyphenyl group. These structural elements contribute to its unique pharmacological properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the bioactivity of this compound in various biological systems. For instance, research has demonstrated its potential as an antiproliferative agent in cancer cell lines, suggesting its role in inhibiting tumor growth. The presence of methoxy groups in the molecule enhances its solubility and stability, which are critical factors for drug delivery. Additionally, the compound has shown promise in modulating key cellular pathways involved in inflammation and oxidative stress, making it a candidate for therapeutic interventions in chronic diseases.

The synthesis of N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and amine alkylation. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable for large-scale manufacturing.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Studies have shown that it demonstrates moderate bioavailability when administered orally, which is an essential attribute for developing orally administered drugs. Furthermore, its metabolism and excretion pathways have been characterized using in vitro and in vivo assays, providing insights into its pharmacokinetic behavior.

The application of computational chemistry tools has significantly advanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that the compound binds effectively to various protein targets, including kinases and receptors involved in disease pathogenesis. These findings underscore its potential as a lead compound for drug development programs targeting complex diseases such as cancer and neurodegenerative disorders.

Recent advancements in machine learning algorithms have also been employed to predict the toxicity profiles of this compound. These models suggest that it has a low risk of inducing hepatotoxicity or nephrotoxicity at therapeutic doses, which is a critical consideration for drug safety evaluation.

In conclusion, N-(3,4-Dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine (CAS No. 202475-65-8) stands out as a promising candidate in the realm of medicinal chemistry due to its unique structure and diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease models, paving the way for innovative treatments in the future.